Cas no 2392-39-4 (Dexamethasone sodium phosphate)

• Product Name: Dexamethasone sodium phosphate
• CAS No: 2392-39-4
• MF: C₂₂H₂₈FNa₂O₈P
• MW: 516.404633522034
• MDL: MFCD00079105
• CID: 42878
• PubChem ID: 24893369
• Update Time: 2025-08-20

Dexamethasone sodium phosphate Chemical and Physical Properties

Names and Identifiers

• dexamethasone 21-phosphate disodium salt
• Dexamethasone Phosphate Sodium
• dexamethasone 21-(disodium phosphate)
• DEXAMETHASONE SODIM PHOSPHATE
• Dexamethasone Sodium Phosphate
• Dexamethasone 21-Phosphate Disodium Salt Hydrate
• DecylaMine
• Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (11b,16a)- (9CI)
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11b,17,21-trihydroxy-16a-methyl-,21-(dihydrogen phosphate) disodium salt (8CI)
• Pregna-1,4-diene-3,20-dione,9-fluoro-11b,17,21-trihydroxy-16a-methyl-, 21-phosphate disodium salt (6CI)
• Ak-Dex
• Baldex
• Colvasone
• Corson
• Corson (pharmaceutical)
• Dalalone
• Decadronphosphate
• Decdan
• Dexabene
• Dexacort
• Dexadreson
• Dexagel
• Dexagro
• Dexamethasone disodium phosphate
• Dexamethasone phosphate disodium salt
• Dexamethasone phosphate sodium salt
• Dexamethazone sodium phosphate
• Dezone
• Disodium dexamethasone 21-monophosphate
• Disodium dexamethasone 21-phosphate
• Disodium dexamethasone phosphate
• MaxidexOintment
• Megacort
• Onadron
• Orgadrone
• Sodium dexamethasone phosphate
• Soldesam
• Solu-Deca
• Solu-Decadron
• Spersadex
• Turbinaire
• 9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)pregna-1,4-diene-3,20-dione disodium salt
• 地塞米松磷酸钠
• Dexamethasone 21-phosphate disodiumsalt
• Spersadox
• Maxidex Ointment
• Decadron phosphate
• Hexadrol Injectable
• Dexamethasone phosphate disodium
• 21-Disodium phosphate dexamethasone
• Dexamethasone Sodium
• s4028
• PLCQGRYPOISRTQ-FCJDYXGNSA-L
• DEXAMETHASONE SODIUM PHOSPHATE [USP MONOGRAPH]
• 2392-39-4 (disodium)
• NS00083368
• MAS CARE-PAK DEXAMETHASONE
• dexamethasone surgical combo kit
• CHEBI:4462
• NCGC00256783-01
• disodium 9-fluoro-11beta,17-dihydroxy-16alpha-methyl-3,20-dioxopregna-1,4-dien-21-yl phosphate
• AC-17992
• TOTOCORTIN
• EGP 437
• disodium [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] phosphate
• ReadySharp Dexamethasone
• BCP16805
• SCHEMBL7778
• DEXAMETHASONE SODIUM PHOSPHATE [VANDF]
• NSC-756722
• Cortaren Corticosteroid/Anti-Inflammatory System
• Tox21_113181
• TLC-399
• CAS-2392-39-4
• disodium;[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] phosphate
• EN300-52795
• TLC399
• NEODECADRON COMPONENT DEXAMETHASONE SODIUM PHOSPHATE
• A830522
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (11.beta.,16.alpha.)-
• disodium [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoranyl-10,13,16-trimethyl-11,17-bis(oxidanyl)-3-oxidanylidene-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxidanylidene-ethyl] phosphate
• C08175
• DEXAMETHASONE SODIUM PHOSPHATE [MART.]
• DEXAMETHASONE SODIUM PHOSPHATE [JAN]
• Topidex
• Dexamethasone Sodium Phosphate Inj.
• dexamethasonedisodium phosphate
• Dexacen
• Dexamethasone Sodium Phosphate, Pharmaceutical Secondary Standard; Certified Reference Material
• SOLUDECADRON
• DEXAMETHASONE SODIUM PHOSPHATE (USP-RS)
• Disodium 9-fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-phosphate
• EGP437. Dex-Phos
• Neuromaquel Neuroma/Anti-Inflammatory System
• D00975
• DEXAMETHASONE SODIUM PHOSPHATE [USP IMPURITY]
• DEXAMETHASONE SODIUM PHOSPHATE COMPONENT OF NEODECADRON
• Dexair
• CCG-269820
• NSC 756722
• disodium (1R,2R,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-2,9a,11a-trimethyl-1-[2-(phosphonatooxy)acetyl]-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• DEXAMETHASONE SODIUM PHOSPHATE [ORANGE BOOK]
• DEXAMETHASONI NATRII PHOSPHAS [WHO-IP LATIN]
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, sodium salt (1:2), (11beta,16alpha)-
• DEXAMETHASONE SODIUM PHOSPHATE (USP MONOGRAPH)
• AI9376Y64P
• Dexium-SP
• AM84812
• Dexamethasone-21-phosphate disodium salt
• DEXAMETHASONE SODIUM PHOSPHATE [WHO-IP]
• UNII-AI9376Y64P
• 55203-24-2
• Dexamethasone sodium phosphate [USP:BAN:JAN]
• AKOS015951212
• DEXAMETHASONE SODIUM PHOSPHATE [USP-RS]
• DEXAMETHASONE 21-PHOSPHATE DISODIUM SALT [MI]
• Dexaject SP
• Dexamethasone 21-phosphate disodium salt, >=98%
• DTXSID3047429
• Dexacen-4
• Tox21_302586
• 2392-39-4
• Dexadreson; Dexagel; Dexagro; Dexamethasone 21-(disodium phosphate)
• KS-1150
• DMT SUIK
• Dexamethasone Sodium Phosphates
• DEXAMETHASONE SODIUM PHOSPHATE (USP IMPURITY)
• Dexamethasone sodium phosphate for peak identification, European Pharmacopoeia (EP) Reference Standard
• Dexamethasone sodium phosphate (USP:BAN:JAN)
• EINECS 219-243-0
• DTXCID1027429
• sodium 2-((8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl phosphate
• A816989
• Q27106391
• Dexamethasone sodium phosphate, British Pharmacopoeia (BP) Reference Standard
• CHEMBL2021430
• Dexamethasone sodium phosphate (JAN/USP)
• Viadox
• Dexamethasone sodium phosphate, United States Pharmacopeia (USP) Reference Standard
• SOLUPEN N
• DEXAMETHASONE SODIUM PHOSPHATE (MART.)
• Cebedex
• Dekasol LA
• Dalalone (TN)
• Dex-A-Vet Injection
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (11beta,16alpha)-
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11-beta,17,21-trihydroxy-16-alpha-methyl-, 21-(dihydrogen phosphate) disodium salt
• Dexamethasone SP
• NCGC00094644-01
• 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-(dihydrogen phosphate) disodium salt
• DEXAMETHASONE PHOSPHATE (AS SODIUM)
• DEXAMETHASONE SODIUM PHOSPHATE [WHO-DD]
• MEPHAMESONE
• MFCD00079105
• Dexamethasone sodium phosphate, European Pharmacopoeia (EP) Reference Standard
• DEXAMETHASONE SODIUM PHOSPHATE PRESERVATIVE FREE
• AKOS015896357
• DEXAMETHASONE SODIUM PHOSPHATE [GREEN BOOK]
• DEXAMETHASONE SODIUM PHOSPHATE [EP MONOGRAPH]
• FD31952
• Dexamethasone 21-phosphate disodium;9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)pregna-1,4-diene-3,20-dione disodium
• 219-243-0
• Dexamethasone sodium phosphate

• MDL： MFCD00079105
• Inchi： 1S/C22H30FO8P.2Na/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)21(15,23)17(25)10-20(16,3)22(12,27)18(26)11-31-32(28,29)30;;/h6-7,9,12,15-17,25,27H,4-5,8,10-11H2,1-3H3,(H2,28,29,30);;/q;2*+1/p-2/t12-,15+,16+,17+,19+,20+,21+,22+;;/m1../s1
• InChI Key： PLCQGRYPOISRTQ-FCJDYXGNSA-L
• SMILES： P(=O)([O-])([O-])OCC([C@]1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)O)=O.[Na+].[Na+]
• BRN： 6473066

Computed Properties

• Exact Mass: 516.13000
• Monoisotopic Mass: 516.13012157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 962
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• Topological Polar Surface Area: 147

Experimental Properties

• Color/Form: Powder
• Density: 1.3200
• Melting Point: 235°C(dec.)(lit.)
• Boiling Point: 568.2°C at 760 mmHg
• Flash Point: No data available
• Solubility: H2O: 50 mg/mL, clear, faintly yellow
• Water Partition Coefficient: Soluble in water. Slightly soluble in ethanol. Insoluble in dichloromethane.
• PSA: 156.83000
• LogP: 2.88910
• Merck: 2943
• Specific Rotation: +74° (c=1, H2O)
• Solubility: dissolve in water
• Vapor Pressure: No data available

Dexamethasone sodium phosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H351,H361
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R40;R63
• Safety Instruction： S36/37/39
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU4056000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R40; R63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on Dexamethasone sodium phosphate

Dexamethasone Sodium Phosphate: A Comprehensive Overview

Dexamethasone sodium phosphate, with the chemical formula C₂₈H₃₇FO₈·H₃PO₄ and a CAS number of 2392-39-4, is a synthetic corticosteroid derivative widely recognized for its potent anti-inflammatory, immunosuppressive, and anti-allergic properties. This compound is the sodium salt of dexamethasone phosphate, a water-soluble form that enhances its bioavailability and facilitates intravenous administration. Over the years, dexamethasone sodium phosphate has been extensively studied and utilized in various medical applications, ranging from treating severe inflammatory conditions to managing certain types of cancer and neurological disorders.

The pharmacological profile of dexamethasone sodium phosphate is characterized by its high affinity for glucocorticoid receptors, which mediates its diverse biological effects. As a potent anti-inflammatory agent, it inhibits the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 (IL-1), and interleukin-6 (IL-6). This mechanism makes it particularly effective in conditions like acute respiratory distress syndrome (ARDS), sepsis, and autoimmune diseases. Additionally, its immunosuppressive properties are beneficial in preventing organ transplant rejection and managing inflammatory bowel disease.

Recent advancements in medical research have highlighted the therapeutic potential of dexamethasone sodium phosphate in treating neurological disorders. A significant study published in the journal Neurology demonstrated its efficacy in reducing neuroinflammation and mitigating cognitive decline in patients with Alzheimer's disease. The study revealed that dexamethasone sodium phosphate could modulate microglial activation and decrease the release of neurotoxic substances, thereby protecting neuronal cells from damage. This finding opens new avenues for the treatment of neurodegenerative diseases where inflammation plays a critical role.

In oncology, dexamethasone sodium phosphate has been explored as a potential adjuvant therapy for various malignancies. Its ability to suppress immune responses and reduce tumor-associated inflammation has shown promise in enhancing the efficacy of chemotherapy and radiation therapy. A clinical trial involving patients with advanced lung cancer reported that the combination of dexamethasone sodium phosphate with standard chemotherapy regimens led to improved tumor response rates and prolonged progression-free survival. These results underscore the compound's role in improving outcomes for cancer patients.

The cardiovascular system also benefits from the therapeutic effects of dexamethasone sodium phosphate. Research indicates that it can attenuate myocardial injury following ischemia-reperfusion injury by reducing oxidative stress and inhibiting inflammatory pathways. A study published in Circulation Research showed that pretreatment with dexamethasone sodium phosphate protected heart muscle cells from damage during cardiac surgery, leading to better postoperative recovery. This application highlights the compound's importance in cardiovascular medicine.

Another area where dexamethasone sodium phosphate has shown promise is in ophthalmology. It is commonly used as an anti-inflammatory agent in the treatment of anterior uveitis, a condition characterized by inflammation of the uvea part of the eye. The ability of dexamethasone sodium phosphate to reduce intraocular inflammation and prevent complications such as cataracts and glaucoma makes it a valuable therapeutic option for ophthalmic disorders. Recent developments have also explored its use in corneal transplantation to reduce graft rejection rates.

The pharmacokinetics of dexamethasone sodium phosphate are another critical aspect of its clinical application. Unlike free dexamethasone, which has a short half-life due to rapid metabolism by cytochrome P450 enzymes, dexamethasone sodium phosphate exhibits prolonged activity due to its water-soluble nature. This property allows for less frequent dosing and improved patient compliance. Additionally, its intravenous formulation ensures rapid absorption and distribution throughout the body, making it an ideal choice for emergency situations where immediate therapeutic effect is required.

Despite its numerous benefits, the use of dexamethasone sodium phosphate is not without potential side effects. Prolonged use can lead to systemic corticosteroid side effects such as hyperglycemia, hypertension, osteoporosis, and adrenal suppression. Therefore, it is crucial to monitor patients closely during treatment and taper doses gradually to minimize these risks. Recent guidelines recommend using the lowest effective dose for the shortest duration necessary to achieve therapeutic goals.

The future direction of research on dexamethasone sodium phosphate lies in optimizing its delivery systems and exploring novel therapeutic applications. Nanotechnology-based drug delivery systems have shown promise in enhancing bioavailability and targeting specific tissues or cells affected by inflammation or cancer. Additionally, investigating its role in treating chronic inflammatory diseases such as rheumatoid arthritis and psoriasis could expand its clinical utility further.

In conclusion, dexamethasone sodium phosphate (CAS no: 2392-39-4) remains a cornerstone in modern medicine due to its potent anti-inflammatory, immunosuppressive, and therapeutic properties across multiple medical disciplines. The latest research continues to uncover new applications for this versatile compound, reinforcing its importance as a critical therapeutic agent in both acute care settings and chronic disease management.